2,4,6,8-Tetrachloropyrimido[5,4-d]pyrimidine

• IUPAC Name: 2,4,6,8-tetrachloropyrimido[5,4-d]pyrimidine
• InChI: InChI=1S/C6Cl4N4/c7-3-1-2(12-6(10)13-3)4(8)14-5(9)11-1
• InChI Key: QNKFHUMDHRWWES-UHFFFAOYSA-N
• Canonical SMILES: C12=C(C(=NC(=N1)Cl)Cl)N=C(N=C2Cl)Cl
• Molecular Formula: C6Cl4N4
• DSSTOX Substance ID: DTXSID20186618
• Molecular Weight: 269.9 g/mol
• CAS No.: 32980-71-5

Description

2,4,6,8-Tetrachloropyrimido[5,4-d]pyrimidine is a heterocyclic compound that has garnered interest in the field of drug development due to its structural similarity to purines. This compound is particularly notable for its potential as a scaffold for the synthesis of purine mimetics, which are compounds that mimic the structure and function of purines in biological systems .

Scientific Research Applications

2,4,6,8-Tetrachloropyrimido[5,4-d]pyrimidine has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of tetrasubstituted pyrimido[5,4-d]pyrimidines, which are of interest as purine mimetics.

Biology: The compound has been investigated for its potential as an inhibitor of cyclin-dependent kinases (CDKs), although it has not shown significant activity in this regard.

Medicine: It is used as an intermediate in the preparation of nucleoside transporter 1 inhibitors and potential modulators of antimetabolite antitumor agents.

Industry: The compound’s derivatives are explored for their energetic properties, such as in the synthesis of tetraazidopyrimido[5,4-d]pyrimidine, which has applications in materials science.

Mechanism of Action

Target of Action

It has been suggested that the compound could potentially act as a tyrosine kinase signal transduction inhibitor . Tyrosine kinases play a crucial role in the modulation of growth factor signaling, thereby influencing cell growth and proliferation .

Mode of Action

It is known that the compound can undergo sequential nucleophilic substitutions, leading to various tetrasubstituted pyrimido[5,4-d]pyrimidines . These reactions can be controlled to yield different substitution patterns .

Biochemical Pathways

Given its potential role as a tyrosine kinase inhibitor, it could be inferred that the compound might influence pathways related to cell growth and proliferation .

Result of Action

Some tetrasubstituted pyrimido[5,4-d]pyrimidines were tested as inhibitors of the cyclin-dependent kinase 1 complex (cyclin B/CDK1), but none of the compounds showed significant activity .

Action Environment

It is known that the compound is sensitive to moisture .

Safety and Hazards

The compound is very sensitive towards both impact (<1 J) and friction (1 N). Further safety data and handling precautions would be available in the compound’s Material Safety Data Sheet (MSDS).

Biochemical Analysis

Biochemical Properties

These reactions can be controlled to yield structurally characterized compounds with different substitution patterns

Cellular Effects

It’s known that some tetrasubstituted pyrimido[5,4-d]pyrimidines were tested as inhibitors of the cyclin-dependent kinase 1 complex (cyclin B/CDK1), but none of the compounds showed significant activity

Molecular Mechanism

It’s known that the compound can undergo azide–tetrazole tautomerism in neutral organic solvents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,6,8-Tetrachloropyrimido[5,4-d]pyrimidine typically involves the chlorination of 2,4,6,8-tetrahydroxypyrimido[5,4-d]pyrimidine. This can be achieved using reagents such as phosphorus oxychloride, phosphorus trichloride, and chlorine gas . The reaction conditions often require low temperatures and relatively dilute solutions to control the critical first step of nucleophilic substitution .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chlorination processes, utilizing similar reagents and conditions as those used in laboratory synthesis. The scalability of these methods ensures the efficient production of the compound for various applications.

Chemical Reactions Analysis

Types of Reactions

2,4,6,8-Tetrachloropyrimido[5,4-d]pyrimidine undergoes several types of chemical reactions, including nucleophilic substitution, azidation, and tautomerism. The compound can be sequentially substituted with nucleophiles to form tetrasubstituted derivatives with different substitution patterns (abab, abac, abcd) .

Common Reagents and Conditions

Common reagents used in these reactions include amine nucleophiles, azides, and various solvents. The reaction conditions often involve low temperatures and careful addition of reagents to control the substitution process .

Major Products Formed

The major products formed from these reactions are tetrasubstituted pyrimido[5,4-d]pyrimidines, which can be structurally characterized by techniques such as NMR and X-ray crystallography .

Comparison with Similar Compounds

2,4,6,8-Tetrachloropyrimido[5,4-d]pyrimidine can be compared with other pyrimido[5,4-d]pyrimidine derivatives, such as:

2,4,6,8-Tetrahydroxypyrimido[5,4-d]pyrimidine: A precursor in the synthesis of the tetrachloro derivative.

2,4,6,8-Tetraazidopyrimido[5,4-d]pyrimidine: An energetic compound with applications in materials science.

Customer Q & A

Q1: What makes 2,4,6,8-tetrachloropyrimido[5,4-d]pyrimidine a useful starting material for synthesizing biologically active compounds?

A: This compound possesses four chlorine atoms that are susceptible to nucleophilic substitution reactions. [, , ] This allows for the controlled, stepwise introduction of various substituents at the 2, 4, 6, and 8 positions, enabling the creation of diverse pyrimido[5,4-d]pyrimidine derivatives. [, , ] This structural flexibility is particularly valuable for developing purine mimetics and exploring structure-activity relationships in drug discovery. [, ]

Q2: How can the sequential nucleophilic substitution of this compound be controlled to achieve specific substitution patterns?

A: Research indicates that reaction conditions play a crucial role in controlling the substitution pattern. [, , ] Factors like temperature, concentration, and the order of nucleophile addition influence the regioselectivity of the reaction. For instance, using low temperatures, dilute solutions, and carefully controlling the addition of amine nucleophiles can lead to specific substitution patterns like abab, abac, or abcd. []

Q3: What insights have crystal structure analyses provided regarding the structure and interactions of pyrimido[5,4-d]pyrimidine derivatives?

A: Crystallographic studies of these compounds, including this compound itself, reveal the presence of extensive intermolecular nitrogen-chlorine donor-acceptor interactions. [] These interactions contribute to the formation of layered structures or herringbone arrangements in the solid state, influencing the compound's physical properties. [] Additionally, single-crystal X-ray diffraction analysis helped confirm the structures of specific derivatives, such as 4-amino-6-chloro-8-[(2,3-O-isopropylidene-β-D-ribofuranosyl)amino]pyrimido[5,4-d]pyrimidine. []